2-(4-butoxyphenoxy)acetohydrazide

• IUPAC Name: 2-(4-butoxyphenoxy)acetohydrazide
• InChI: InChI=1S/C12H18N2O3/c1-2-3-8-16-10-4-6-11(7-5-10)17-9-12(15)14-13/h4-7H,2-3,8-9,13H2,1H3,(H,14,15)
• InChI Key: RULFQOFONFNFQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)OCC(=O)NN
• Molecular Formula: C12H18N2O3
• Molecular Weight: 238.28 g/mol

Description

2-(4-Butoxyphenoxy)acetohydrazide is a hydrazide derivative characterized by a phenoxy group substituted with a butoxy chain at the para position, linked to an acetohydrazide moiety. Hydrazides are pivotal intermediates in synthesizing heterocyclic compounds and coordination complexes due to their reactive hydrazine (-NH-NH2) group . Such derivatives are explored for biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-butoxyphenoxy)acetohydrazide typically involves the reaction of 4-butoxyphenol with chloroacetic acid to form 2-(4-butoxyphenoxy)acetic acid. This intermediate is then reacted with hydrazine hydrate to yield the final product, 2-(4-butoxyphenoxy)acetohydrazide. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for 2-(4-butoxyphenoxy)acetohydrazide are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the reagents and by-products.

Chemical Reactions Analysis

Types of Reactions

2-(4-butoxyphenoxy)acetohydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form hydrazine derivatives.

Substitution: The hydrazide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce hydrazine derivatives. Substitution reactions can lead to various substituted hydrazides.

Scientific Research Applications

2-(4-butoxyphenoxy)acetohydrazide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound can be used in the study of enzyme inhibition and as a potential bioactive molecule.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-butoxyphenoxy)acetohydrazide involves its interaction with specific molecular targets. The hydrazide group can form hydrogen bonds and interact with active sites of enzymes or receptors, potentially inhibiting their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Hydrazide Derivatives

Key Observations:

• Substituent Effects :

  • Electron-Withdrawing Groups (e.g., -Cl, -Br) : Enhance thermal stability and metal-binding capacity, making them suitable for coordination chemistry .
  • Alkoxy Chains (e.g., -OCH3, -OBu) : Longer chains (e.g., butoxy) likely increase lipophilicity, improving membrane permeability but may reduce aqueous solubility .
  • Heterocyclic Moieties (e.g., coumarin, triazole) : Enhance biological activity by enabling π-π stacking or hydrogen bonding with target proteins .
• Synthesis Efficiency: Yields vary based on substituent reactivity. For example, 2-(4-chlorophenoxy)acetohydrazide achieved 83% yield via optimized hydrazination , while brominated analogs required longer reaction times .

Antimicrobial Activity

• 2-(6-Methyl-pyrimidin-2-ylthio)acetohydrazide showed selective inhibition of Staphylococcus aureus (MIC = 8 µg/mL), attributed to the thioether group’s interaction with bacterial enzymes .
• Coumarin-based derivatives (e.g., 2-(4-methyl-2-oxochromen-7-yloxy)acetohydrazide) displayed broad-spectrum activity against E. coli and Candida albicans due to their planar aromatic systems disrupting microbial membranes .

Anticancer Activity

• Triazole-thiol derivatives (e.g., N′-(2-oxoindolin-3-ylidene)-2-(triazolylthio)acetohydrazide) exhibited IC50 values of 5–10 µM against melanoma cells, outperforming reference drugs in 3D cell cultures .
• Benzimidazole-acetohydrazides (e.g., 2-(phenylthiomethyl)-1H-benzimidazolyl derivatives) inhibited pancreatic cancer (Panc-1) proliferation by inducing apoptosis .

Enzyme Inhibition

• N′-(4-Hydroxybenzylidene)-2-(4-nitrophenyl-piperazin-1-yl)acetohydrazide (Compound 206) inhibited acetylcholinesterase (AChE) with an IC50 of 29.5 µM, though less potent than galantamine (IC50 = 1.2 µM) . Hydroxyl groups at the para position were critical for activity.

Physicochemical and Pharmacokinetic Properties

• Lipophilicity : Butoxy-substituted derivatives likely have higher logP values than methoxy or chloro analogs, enhancing blood-brain barrier penetration but risking hepatotoxicity .
• Thermal Stability: Bromophenoxy and chlorophenoxy derivatives form stable coordination polymers with transition metals, suggesting utility in drug delivery systems .

Q & A

Q. Table 1. Optimization of Synthesis Conditions

Parameter	Optimal Range	Impact on Yield
Temperature	70–80°C	↑ Yield by 15%
Solvent	Ethanol	↑ Purity
Reaction Time	6–8 hours	Prevents byproducts

Q. Table 2. Comparative Bioactivity of Derivatives

Derivative	IC₅₀ (µM) Cancer Cells	MIC (µg/mL) E. coli
Parent Compound	12.3 ± 1.2	25 ± 3
Bromine-Free	45.6 ± 4.1	>100
Methoxy Analog	18.9 ± 2.5	50 ± 5